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Compound of Interest

Compound Name: Valeryl chloride

Cat. No.: B042205

For Researchers, Scientists, and Drug Development Professionals

Valeryl chloride, a versatile acyl chloride, serves as a critical intermediate in a wide array of
chemical syntheses. Its reactivity makes it an essential building block in the pharmaceutical,
agrochemical, and specialty chemical industries. This technical guide provides a
comprehensive overview of its synonyms, chemical identifiers, and physicochemical properties,
presented for clarity and ease of use by professionals in research and development.

Nomenclature and Identification

Valeryl chloride is known by several synonyms, reflecting its chemical structure and common
usage in different contexts. Accurate identification is paramount for safety, regulatory
compliance, and reproducibility in research.

Table 1: Synonyms for Valeryl Chloride
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Synonym Type Synonym
IUPAC Name Pentanoyl chloride[1][2]
Common Names Valeryl chloride[1], Valeroyl chloride[1][3]

n-Pentanoyl chloride[1][3], n-Valeroyl
Systematic Names chloride[1], n-Butanecarbonyl chloride[1][3],

Pentanoic acid chloride[1][3]

Other Variants Valeric acid chloride[1], 1-chloro-1-pentanone[1]

A variety of identifiers are assigned to valeryl chloride by chemical societies, databases, and
regulatory bodies to ensure its unambiguous identification.

Table 2: Chemical Identifiers for Valeryl Chloride

Identifier Type Identifier

CAS Number 638-29-9[11[3][4][5][6][7]
PubChem CID 61186[1][8][9]

EINECS Number 211-330-1[1][3][5][10]

UN Number 2502[1][11]

Beilstein Registry No. 506293[3]

MDL Number MFCD00000757[3][4][6][9]

INChl=1S/C5H9CIO/c1-2-3-4-5(6)7/h2-

InChl

4H2,1H3[1][3]
InChlKey XGISHOFUAFNYQF-UHFFFAOYSA-N[1][12]
SMILES CCCCC(=0)CI[1][3]

Physicochemical Properties

The physical and chemical properties of valeryl chloride are crucial for designing experiments,
developing synthesis protocols, and ensuring safe handling.
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Table 3: Physicochemical Data of Valeryl Chloride

Property Value

Molecular Formula CsHoCIO[1][4]

Molecular Weight 120.58 g/mol [1][3][4][10]

Appearance Colorless to pale yellow fuming liquid[1][6][10]
Odor Pungent, acrid odor[1]

Boiling Point 125-128.4 °C[3][6]

Melting Point -110 °C[6][9]

Density 1.008 - 1.016 g/cm? at 25 °C[3][5][6]
Refractive Index 1.417 - 1.420 at 20 °C[3][6]

Flash Point 23 - 32.8 °CJ6]

Water Solubility Decomposes|[6]

Solubility Soluble in chloroform and ethyl acetate (slightly)

[4]16]

Logical Relationship of Identifiers

The various synonyms and identifiers for valeryl chloride are interconnected, providing a
hierarchical and cross-referenced system for its identification. The IUPAC name provides the
systematic nomenclature, from which other names are derived. The CAS number is a unique
numerical identifier, while database identifiers like the PubChem CID link to comprehensive
chemical information.
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Valeryl Chloride Identifier Relationships

Valeryl Chloride

Chenical Identifiers Physicochemical Properties

Pentanoyl Chloride (IUPAC)

Valeroyl Chloride PubChem CID: 61186

n-Butanecarbonyl Chloride

CAS: 638-29-9

EINECS: 211-330-1

Formula: C5H9CIO

MW: 120.58 g/mol

Click to download full resolution via product page
Caption: Interconnectivity of Valeryl Chloride Synonyms and Identifiers.

Experimental Protocols

Valeryl chloride is synthesized and utilized in various chemical reactions. A common
laboratory-scale synthesis involves the reaction of valeric acid with a chlorinating agent.

Synthesis of Valeryl Chloride from Valeric Acid

Objective: To prepare valeryl chloride from valeric acid using thionyl chloride.
Materials:

 Valeric acid

e Thionyl chloride (SOCI2)

e Anhydrous N,N-dimethylformamide (DMF) (catalyst)
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« Distillation apparatus

o Reaction flask with a reflux condenser and a gas outlet to a trap
Procedure:

e In a fume hood, a reaction flask is charged with valeric acid.

» Thionyl chloride (typically in a slight molar excess) is added dropwise to the valeric acid at
room temperature with stirring.

o A catalytic amount of anhydrous DMF is added to the mixture.

e The reaction mixture is then gently heated to reflux. The reaction progress can be monitored
by observing the cessation of gas evolution (HCI and SO3).

o After the reaction is complete, the excess thionyl chloride is removed by distillation.
e The crude valeryl chloride is then purified by fractional distillation to yield the final product.

Note: This reaction should be performed under anhydrous conditions as valeryl chloride and
thionyl chloride are both moisture-sensitive.[13] All gases evolved are corrosive and toxic, and
must be neutralized in a suitable trap.

Applications in Research and Drug Development

Valeryl chloride is a key starting material and intermediate in the synthesis of a variety of
organic compounds. Its applications include:

e Pharmaceuticals: It is used in the synthesis of active pharmaceutical ingredients (APIs),
including irbesartan and valsartan, which are angiotensin Il receptor blockers used to treat
high blood pressure.[14] It is also a precursor in the production of the anti-inflammatory drug
diflucortolone valerate and the psychoactive drug pyrovalerone.[14]

o Agrochemicals: Valeryl chloride is utilized in the manufacturing of fungicides such as
hexaconazole.[14]
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Fine Chemicals: It serves as an intermediate for the production of dyes, textile auxiliaries,
and peroxide compounds.

Organic Synthesis: In a laboratory setting, it is widely used for the introduction of the valeryl
group into molecules, for instance, in Friedel-Crafts acylation reactions to produce aryl
ketones.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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